11-acetyl-4-(5-chloro-2-methylphenyl)-6-[(3-methylphenyl)methyl]-8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7)-diene-3,5-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 11-acetyl-4-(5-chloro-2-methylphenyl)-6-[(3-methylphenyl)methyl]-8-thia-4,6,11-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7)-diene-3,5-dione is a structurally complex heterocyclic molecule featuring a tricyclic core fused with aromatic and acetylated functional groups. Its molecular architecture includes:
- Substituted aromatic rings: A 5-chloro-2-methylphenyl group at position 4 and a 3-methylbenzyl group at position 4. These substituents enhance lipophilicity and influence binding interactions in biological systems.
- Dione moieties (3,5-dione), which are common in bioactive compounds due to their hydrogen-bonding capabilities .
Its acetyl group may improve metabolic stability compared to non-acetylated analogs .
Properties
IUPAC Name |
11-acetyl-4-(5-chloro-2-methylphenyl)-6-[(3-methylphenyl)methyl]-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-3,5-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24ClN3O3S/c1-15-5-4-6-18(11-15)13-29-25-23(20-9-10-28(17(3)31)14-22(20)34-25)24(32)30(26(29)33)21-12-19(27)8-7-16(21)2/h4-8,11-12H,9-10,13-14H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJCWKTLQTXPQFR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N(C2=O)C5=C(C=CC(=C5)Cl)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24ClN3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.0 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs in Agrochemicals
The compound shares functional similarities with dione-containing agrochemicals , such as:
Procymidone (3-(3,5-dichlorophenyl)-1,5-dimethyl-3-azabicyclohexane-2,4-dione):
- Key features : Bicyclic dione core, dichlorophenyl substituent.
- Application : Fungicide targeting glycerol biosynthesis in fungi .
- Comparison : Unlike the target compound, procymidone lacks a tricyclic system and acetyl group, reducing structural complexity and likely altering bioactivity.
Vinclozolin (3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-2,4-oxazolidinedione): Key features: Oxazolidinedione ring, ethenyl group. Application: Fungicide with antiandrogenic properties .
Pharmaceutical Analogs
The compound 2-(11-acetyl-3,5-dioxo-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7)-dien-6-yl)-N-(2-methoxyphenyl)acetamide () shares a nearly identical tricyclic backbone but differs in substituents:
- Substituent at position 6 : A 2-methoxyphenyl acetamide group instead of 3-methylbenzyl.
- Implications : The methoxy group enhances solubility, while the acetamide may improve target affinity in kinase or protease inhibition assays .
Aromaticity and Reactivity
The target compound’s aromatic substituents align with principles discussed in aromaticity reviews ():
- Conjugated π-systems in the tricyclic core and phenyl groups contribute to stability and electrophilic substitution resistance.
- Chlorine and methyl groups act as electron-withdrawing and donating groups, respectively, modulating reactivity compared to non-halogenated analogs like iprodione .
Data Tables
Table 1: Structural and Functional Comparison
Table 2: Physicochemical Properties
| Property | Target Compound | Procymidone | Vinclozolin |
|---|---|---|---|
| Molecular Weight (g/mol) | 504.0 | 284.1 | 286.1 |
| LogP (predicted) | 4.2 | 3.1 | 3.5 |
| Hydrogen Bond Acceptors | 5 | 3 | 4 |
Research Findings
- Agrochemicals vs. Pharmaceuticals : Dione-containing agrochemicals () prioritize cost-effective synthesis and environmental persistence, whereas the target compound’s complexity suggests a focus on selective bioactivity (e.g., enzyme inhibition) .
- Role of Substituents : The 5-chloro-2-methylphenyl group in the target compound may enhance binding to hydrophobic pockets in proteins, a feature absent in simpler analogs like iprodione .
- Synthetic Challenges : The tricyclic core likely requires advanced methods like Suzuki coupling or photocyclization, contrasting with the straightforward synthesis of bicyclic agrochemicals .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
